3-{5-[3-(acetylamino)phenoxy]-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl}propanoic acid

• IUPAC Name: 3-[5-(3-acetamidophenoxy)-1,3-dioxoisoindol-2-yl]propanoic acid
• InChI: InChI=1S/C19H16N2O6/c1-11(22)20-12-3-2-4-13(9-12)27-14-5-6-15-16(10-14)19(26)21(18(15)25)8-7-17(23)24/h2-6,9-10H,7-8H2,1H3,(H,20,22)(H,23,24)
• InChI Key: JWKSMNPNVFLFKA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)OC2=CC3=C(C=C2)C(=O)N(C3=O)CCC(=O)O
• Molecular Formula: C19H16N2O6
• Molecular Weight: 368.3 g/mol

Description

The compound “3-{5-[3-(acetylamino)phenoxy]-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl}propanoic acid” is a complex organic molecule. It contains several functional groups, including an acetylamino group, a phenoxy group, a 1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl group, and a propanoic acid group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to propose a detailed synthesis pathway.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The presence of these groups would likely result in a highly polar molecule with potential for multiple points of hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the acetylamino group could undergo reactions typical of amides, such as hydrolysis. The propanoic acid group could participate in reactions typical of carboxylic acids, such as esterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by its polarity and potential for hydrogen bonding. Its melting and boiling points would be influenced by the strength of intermolecular forces.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical biology. Future research could explore the synthesis, properties, and potential applications of this compound.